Cas no 113807-90-2 (1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI))

• Product Name: 1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI)
• CAS No: 113807-90-2
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 170122
• Update Time: 2024-03-01

1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzocycloheptene-3-methanol,2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI)
• (-)-a-Torosol
• a-Torosol
• 1H-Benzocycloheptene-3-methanol, 2,4a,5,6,7,8,9,9a-octahydro-5,5-dimethyl-9-methylene- (9CI)

• Inchi： 1S/C15H24O/c1-11-5-4-8-15(2,3)14-9-12(10-16)6-7-13(11)14/h9,13-14,16H,1,4-8,10H2,2-3H3
• InChI Key： MEEBLBVTPMZTSU-UHFFFAOYSA-N
• SMILES： C12C=C(CO)CCC1C(=C)CCCC2(C)C

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• XLogP3: 4.159

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 322.3±21.0 °C(Predicted)
• PSA: 52.54
• pka: 14.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Himachalane and lippifoliane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Himachalane and lippifoliane sesquiterpenoids